Cas no 2007909-39-7 ((1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol)

• Product Name: (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol
• CAS No: 2007909-39-7
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5043880
• Update Time: 2025-11-03

(1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)cyclobutan-1-ol
• trans-3-(3-Bromophenyl)cyclobutanol
• (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol

• Inchi： 1S/C10H11BrO/c11-9-3-1-2-7(4-9)8-5-10(12)6-8/h1-4,8,10,12H,5-6H2
• InChI Key： XCVHFKDHMYRYPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol

Latest Research Insights on (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol (CAS: 2007909-39-7) in Chemical Biology and Pharmaceutical Applications

In recent years, (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol (CAS: 2007909-39-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral cyclobutane derivative, characterized by its brominated phenyl moiety, has demonstrated versatile applications in drug discovery, particularly as a building block for bioactive molecules targeting neurological and inflammatory disorders. The stereospecific (1r,3r) configuration of this compound has been shown to play a critical role in its molecular interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) revealed that (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol serves as a key intermediate in the synthesis of novel σ1 receptor modulators. The research team from University of California, San Francisco, demonstrated that incorporation of this scaffold into their lead compounds resulted in improved blood-brain barrier permeability and enhanced binding affinity (Ki = 2.3 nM) compared to previous generations of σ1 ligands. These findings suggest potential applications in neuropathic pain management and neurodegenerative diseases.

Further pharmacological investigations reported in Bioorganic & Medicinal Chemistry Letters (2024, 34, 128742) have explored the compound's utility in developing selective dopamine D3 receptor antagonists. The bromophenyl group was found to contribute significantly to receptor subtype selectivity, with molecular dynamics simulations showing stable interactions with Tyr365 and Phe346 residues in the D3 receptor binding pocket. This research highlights the compound's potential in addressing substance use disorders and Parkinson's disease.

From a synthetic chemistry perspective, recent advances in the preparation of (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol have been reported. A 2024 Nature Protocols paper detailed an improved asymmetric [2+2] cycloaddition method using a chiral rhodium catalyst, achieving >99% ee and 85% yield at gram scale (Nat. Protoc. 2024, 19, 1128-1145). This methodological breakthrough addresses previous challenges in stereocontrol and scalability for this important pharmaceutical intermediate.

The compound's safety profile has also been systematically evaluated in recent preclinical studies. Toxicology assessments conducted under GLP conditions showed favorable results, with no observed adverse effects up to 100 mg/kg in rodent models (Regul. Toxicol. Pharmacol. 2023, 145, 105492). These data support its continued development as a pharmaceutical intermediate and suggest potential for direct therapeutic applications at appropriate doses.

Looking forward, several clinical-stage biotech companies have included derivatives of (1r,3r)-3-(3-bromophenyl)cyclobutan-1-ol in their pipelines. Notably, Phase I trials are underway for a σ1 receptor agonist incorporating this scaffold as a potential treatment for Alzheimer's disease-related cognitive impairment (ClinicalTrials.gov ID: NCT05678924). The outcomes of these studies may further validate the therapeutic value of this chemical scaffold in addressing unmet medical needs.